Cas no 184366-47-0 (1H-Azepine-2-carboxylic acid, hexahydro-7-oxo-, methyl ester)
184366-47-0 structure
Product Name:1H-Azepine-2-carboxylic acid, hexahydro-7-oxo-, methyl ester
CAS No:184366-47-0
MF:C8H13NO3
MW:171.193722486496
CID:1382211
Update Time:2024-08-16
1H-Azepine-2-carboxylic acid, hexahydro-7-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Azepine-2-carboxylic acid, hexahydro-7-oxo-, methyl ester
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- Inchi: 1S/C8H13NO3/c1-12-8(11)6-4-2-3-5-7(10)9-6/h6H,2-5H2,1H3,(H,9,10)
- InChI Key: ZISGAJMUNDAMJM-UHFFFAOYSA-N
- SMILES: N1C(=O)CCCCC1C(OC)=O
Computed Properties
- Exact Mass: 171.08959
Experimental Properties
- Density: 1.109±0.06 g/cm3(Predicted)
- Boiling Point: 328.9±35.0 °C(Predicted)
- PSA: 55.4
- pka: 14.76±0.40(Predicted)
1H-Azepine-2-carboxylic acid, hexahydro-7-oxo-, methyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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